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Compound of Interest

Compound Name:
4,4'-Methylenebis(2,6-

diisopropylaniline)

Cat. No.: B1220205 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Overview
4,4'-Methylenebis(2,6-diisopropylaniline), also known by the acronym M-DIPA or its trade

name LONZACURE M-DIPA, is a sterically hindered aromatic diamine.[1] Its chemical

structure, characterized by two aniline rings substituted with bulky isopropyl groups and linked

by a methylene bridge, imparts unique properties that make it a valuable component in polymer

chemistry. It is primarily utilized as a chain extender for elastomeric polyurethanes and as a

curing agent for epoxy resins, particularly in systems that require curing at ambient

temperatures.[2][3] The steric hindrance provided by the isopropyl groups influences its

reactivity and enhances the thermal and mechanical properties of the resulting polymers.

Molecular Structure and Properties
The fundamental characteristics of 4,4'-Methylenebis(2,6-diisopropylaniline) are

summarized below. The molecule consists of two 2,6-diisopropylaniline units joined at the para-

position by a methylene (-CH2-) group.

Physicochemical Data
The quantitative properties of the molecule are presented in the table below for easy reference

and comparison.
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Property Value Source(s)

Molecular Formula C₂₅H₃₈N₂ [1][2][4][5]

Molecular Weight 366.58 g/mol [2][5][6]

CAS Number 19900-69-7 [1][2][4][7]

Melting Point 10-30 °C [2][6]

Boiling Point 215-218 °C @ 0.5 mmHg [2][6]

Density 0.99 g/cm³ [2]

Common Synonyms
4,4'-MBDA, M-DIPA,

LONZACURE M-DIPA
[1][7]

Structural Visualization
The two-dimensional chemical structure of 4,4'-Methylenebis(2,6-diisopropylaniline) is
depicted in the following diagram. This visualization clarifies the spatial arrangement of the

aniline rings, the central methylene bridge, and the flanking isopropyl groups.

2D structure of 4,4'-Methylenebis(2,6-diisopropylaniline).

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 4,4'-Methylenebis(2,6-
diisopropylaniline) are specific to individual manufacturing or research laboratories and are

not broadly published in the reviewed literature. However, a general synthetic approach for

related bis-anilines involves the acid-catalyzed condensation of a substituted aniline (in this

case, 2,6-diisopropylaniline) with formaldehyde.

A documented protocol exists for a derivative, which involves reacting 4,4′–Methylene-bis(2,6–

diisopropylaniline) with o-vanillin in methanol under reflux to synthesize a Schiff base.[8] This

illustrates a potential reaction pathway for the amine groups present in the parent molecule.

General Reaction Scheme (Illustrative):
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Illustrative workflow for the synthesis of M-DIPA.

Applications in Research and Development
The unique structural features of M-DIPA make it a subject of interest in materials science and

polymer chemistry.

Polymer Synthesis: Its primary role is as a chain extender in polyurethane synthesis and a

curing agent for epoxies.[2][4] The diamine functionality allows it to react with isocyanates or

epoxide groups to form robust, cross-linked polymer networks.

Enhanced Material Properties: The bulky isopropyl groups flanking the amine functionalities

provide steric hindrance, which modulates reactivity and imparts improved thermal stability,

hydrolytic resistance, and mechanical strength to the final polymer products.

Intermediate for Organic Synthesis: It serves as a precursor for creating more complex

molecules, such as bulky Schiff base ligands used in coordination chemistry and the

development of metallo-supramolecular structures.[8]
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Due to its industrial application, it is not typically associated with signaling pathways in a

biological or drug development context. Its relevance to researchers in that field would primarily

be as a component in biocompatible polymers or as a reference compound for toxicological

studies of aromatic amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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